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Compound of Interest

Compound Name: N,N-Dimethylacetamide-d9

Cat. No.: B108396

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physicochemical properties of N,N-
Dimethylacetamide-d9 (DMAc-d9), a deuterated analog of N,N-Dimethylacetamide. This
document outlines its molecular weight and density, and provides standardized experimental
protocols for their determination, which are crucial for its application in research and drug
development.

Core Physicochemical Data

The following table summarizes the key quantitative properties of N,N-Dimethylacetamide-d9.

Property Value Units Temperature (°C)
Molecular Weight 96.18 g/mol N/A
Density 1.033 g/mL 25

Experimental Protocols

Detailed methodologies for the determination of molecular weight and density are outlined
below. These protocols are fundamental for verifying the identity and purity of N,N-
Dimethylacetamide-d9 in a laboratory setting.
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Molecular Weight Determination via Mass Spectrometry

Molecular weight is determined using mass spectrometry, a technique that measures the mass-
to-charge ratio of ions.

Methodology:

o Sample Preparation: A dilute solution of N,N-Dimethylacetamide-d9 is prepared in a
suitable volatile solvent, such as methanol or acetonitrile.

« lonization: The sample is introduced into the mass spectrometer, where it is ionized. Electron
ionization (EI) is a common method for this compound.

e Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio by a mass analyzer.

o Detection: A detector measures the abundance of ions at each mass-to-charge ratio.

o Data Analysis: The resulting mass spectrum will show a molecular ion peak corresponding to
the molecular weight of the compound. For N,N-Dimethylacetamide-d9, this peak is
observed at an m/z of 96.[1] The non-deuterated form, N,N-Dimethylacetamide, shows its
molecular ion peak at an m/z of 87.[1]

Molecular Weight Determination Workflow
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Caption: Workflow for molecular weight determination using mass spectrometry.

Density Determination via Pychometry

The density of N,N-Dimethylacetamide-d9 is accurately determined using a pycnometer, a
specialized glass flask that allows for the precise measurement of a liquid's volume.[2][3]
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Methodology:

» Pycnometer Preparation: The pycnometer is thoroughly cleaned and dried, and its empty
mass (mo) is accurately measured.[2]

» Reference Liquid (Water): The pycnometer is filled with a reference liquid of known density,
typically distilled water, and its mass (m1) is measured. The volume of the pycnometer (V)
can then be calculated using the known density of water at a specific temperature.

o Sample Measurement: The pycnometer is emptied, dried, and then filled with N,N-
Dimethylacetamide-d9. Its new mass (mz) is recorded.[2]

e Calculation: The density of the N,N-Dimethylacetamide-d9 (p) is calculated using the
formula: p = (mz2 - mo) / V.

Density Determination Workflow
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Caption: Workflow for density determination using a pycnometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethylacetamide-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108396#n-n-dimethylacetamide-d9-molecular-
weight-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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